4-ethoxy-N-isobutyl-3-methylbenzamide

• IUPAC Name: 4-ethoxy-3-methyl-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C14H21NO2/c1-5-17-13-7-6-12(8-11(13)4)14(16)15-9-10(2)3/h6-8,10H,5,9H2,1-4H3,(H,15,16)
• InChI Key: ASSTWLKJHAXXBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCC(C)C)C
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

4-Ethoxy-N-isobutyl-3-methylbenzamide is a benzamide derivative characterized by an ethoxy group at the 4-position, a methyl group at the 3-position, and an isobutylamide substituent at the nitrogen atom. Benzamides are widely studied for their diverse pharmacological and material science applications, often serving as intermediates or bioactive molecules.

Comparison with Similar Compounds

Ethyl 4-(4-(3-Methylisoxazol-5-yl)phenethoxy)benzoate (I-6473)

• Structure : Features an ethoxy linker between the phenyl ring and a 3-methylisoxazole group, with an ethyl ester at the benzoate position.
• Comparison: Unlike 4-ethoxy-N-isobutyl-3-methylbenzamide, I-6473 lacks an amide group and instead has an ester moiety, which may reduce metabolic stability. The ethoxy linker in I-6473 could increase conformational flexibility compared to the rigid benzamide core of the target compound .

3-Hydroxy-4-methoxy-N,N-dimethylbenzamide (3j)

• Structure : Contains a methoxy group at the 4-position and a hydroxy group at the 3-position, with an N,N-dimethylamide substituent.
• Comparison: The methoxy group in 3j is less lipophilic than the ethoxy group in the target compound, which may reduce membrane permeability. The hydroxy group at the 3-position could participate in hydrogen bonding, a feature absent in the target compound .

2-Ethoxy-N-[4-(4-isobutylphenyl)-1,3-thiazol-2-yl]benzamide

• Structure : Incorporates a thiazole ring linked to a 4-isobutylphenyl group, with an ethoxy group at the 2-position of the benzamide.
• Comparison: The ethoxy group’s positional isomerism (2- vs. 4-) may alter electronic distribution and steric interactions. The isobutyl group in this analog is attached to a phenyl ring rather than the amide nitrogen, which could influence solubility and bioavailability .

Physicochemical and Pharmacological Implications

A hypothetical comparison of key properties is outlined below, based on structural analogs:

Property	4-Ethoxy-N-isobutyl-3-methylbenzamide	I-6473	3j	2-Ethoxy-thiazol analog
Lipophilicity (LogP)	High (ethoxy + isobutyl)	Moderate (ester + isoxazole)	Low (methoxy + hydroxy)	High (thiazole + isobutylphenyl)
Hydrogen Bond Acceptors	2 (amide, ethoxy)	4 (ester, isoxazole)	3 (amide, methoxy, hydroxy)	4 (amide, thiazole, ethoxy)
Steric Bulk	High (isobutylamide)	Moderate (ethyl ester)	Low (dimethylamide)	High (thiazole + phenyl)

Key Observations :

• The target compound’s ethoxy and isobutylamide groups likely confer higher lipophilicity than 3j but lower than the thiazol-2-yl analog.
• The absence of heterocycles in the target compound may limit polar interactions compared to I-6473 and the thiazole-containing analog.

Research Findings and Limitations

While direct pharmacological data for 4-ethoxy-N-isobutyl-3-methylbenzamide are scarce, studies on analogs suggest:

• Metabolic Stability : Ethoxy groups generally enhance resistance to oxidative metabolism compared to methoxy groups .
• Bioactivity : Isobutylamide moieties in benzamides have been associated with improved selectivity in protease inhibition due to steric effects .

Limitations : The lack of head-to-head experimental comparisons necessitates cautious interpretation. Further studies are required to validate these hypotheses.